Cas no 79456-34-1 (5-Bromo-3-(trifluoromethyl)pyridin-2-amine)

• Product Name: 5-Bromo-3-(trifluoromethyl)pyridin-2-amine
• CAS No: 79456-34-1
• MF: C₆H₄BrF₃N₂
• MW: 241.008570671082
• MDL: MFCD10758088
• CID: 822941
• PubChem ID: 20525383
• Update Time: 2025-05-20

5-Bromo-3-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(trifluoromethyl)pyridin-2-amine
• 2-Amino-5-bromo-3-(trifluoromethyl)pyridine
• 5-BROMO-3-(TRIFLUOROMETHYL)-2-PYRIDINYLAMINE
• 2-Amino-5-bromo-3-trifluoromethylpyridine
• 5-bromo-3-(trifluoromethyl)-2-pyridinamine
• 5-bromo-3-trifluoromethylpyridin-2-ylamine
• 5-bromo-3-trifluoromethyl-pyridin-2-ylamine
• ACMC-209phi
• bromotrifluoromethylpyridinylamine
• CTK5E6850
• PubChem18790
• SureCN182671
• 5-Bromo-3-(trifluoromethyl)-2-pyridinamine (ACI)
• (5-Bromo-3-trifluoromethylpyridin-2-yl)amine

• MDL： MFCD10758088
• Inchi： 1S/C6H4BrF3N2/c7-3-1-4(6(8,9)10)5(11)12-2-3/h1-2H,(H2,11,12)
• InChI Key： QUYZBNHTYCLZLW-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(Br)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 216.6℃ at 760 mmHg
• Flash Point: 84.8℃

5-Bromo-3-(trifluoromethyl)pyridin-2-amine Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Bromo-3-(trifluoromethyl)pyridin-2-amine

5-Bromo-3-(trifluoromethyl)pyridin-2-amine: A Comprehensive Overview

The compound 5-Bromo-3-(trifluoromethyl)pyridin-2-amine (CAS No. 79456-34-1) is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceutical research and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at position 5, a trifluoromethyl group at position 3, and an amine group at position 2. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for advanced chemical studies.

Recent studies have highlighted the potential of 5-Bromo-3-(trifluoromethyl)pyridin-2-amine in drug discovery, particularly in the development of novel therapeutic agents. Researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. For instance, the trifluoromethyl group is known to enhance lipophilicity and metabolic stability, while the bromine atom provides sites for further functionalization. These properties make it an ideal candidate for the synthesis of lead compounds in anti-cancer and anti-inflammatory drug development.

In addition to its pharmaceutical applications, 5-Bromo-3-(trifluoromethyl)pyridin-2-amine has also been investigated for its electronic properties in materials science. The pyridine ring structure contributes to its aromaticity and conjugation capabilities, which are critical for applications in organic electronics. Recent research has demonstrated its potential as a component in advanced materials such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The presence of electron-withdrawing groups like the trifluoromethyl and bromine atoms further enhances its electronic versatility, making it a promising candidate for next-generation electronic devices.

The synthesis of 5-Bromo-3-(trifluoromethyl)pyridin-2-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the bromination of pyridine derivatives and subsequent substitution reactions to introduce the trifluoromethyl group. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

From a structural perspective, 5-Bromo-3-(trifluoromethyl)pyridin-2-amine exhibits a high degree of symmetry due to the arrangement of substituents on the pyridine ring. This symmetry contributes to its stability and reactivity under various chemical conditions. Computational studies have revealed that the molecule's electronic distribution is heavily influenced by the electronegative substituents, which modulate its reactivity in both acidic and basic environments.

Moreover, 5-Bromo-3-(trifluoromethyl)pyridin-2-amine has shown promise in catalytic applications, particularly as a ligand or catalyst precursor in transition metal-catalyzed reactions. Its ability to coordinate with metal centers makes it useful in asymmetric catalysis and other enantioselective processes. Recent findings suggest that this compound could serve as a versatile platform for developing new catalysts with enhanced activity and selectivity.

In terms of environmental impact, 5-Bromo-3-(trifluoromethyl)pyridin-2-amine has been subjected to rigorous toxicity testing to assess its safety for human use and environmental compatibility. Studies indicate that while it exhibits moderate toxicity at high concentrations, its low bioaccumulation potential makes it suitable for controlled industrial applications. Regulatory agencies have established strict guidelines for handling this compound to ensure compliance with safety standards.

Looking ahead, the continued exploration of 5-Bromo-3-(trifluoromethyl)pyridin-2-amines properties is expected to unlock new opportunities across diverse industries. Its role as a versatile building block in chemical synthesis positions it as a key player in advancing both academic research and industrial innovation. As researchers delve deeper into its structural dynamics and functional capabilities, this compound is poised to make significant contributions to the development of novel materials and therapeutic agents.